Cas no 1556655-88-9 (1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one)

1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one structure
1556655-88-9 structure
Product Name:1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one
CAS No:1556655-88-9
MF:C9H8ClN3O
MW:209.632320404053
CID:5295581
Update Time:2026-03-10

1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)propan-2-one
    • starbld0049788
    • 2-Propanone, 1-(4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)-
    • 1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one
    • Inchi: 1S/C9H8ClN3O/c1-6(14)4-7-2-3-8-9(10)11-5-12-13(7)8/h2-3,5H,4H2,1H3
    • InChI Key: VZYWJELUPAADRG-UHFFFAOYSA-N
    • SMILES: ClC1C2=CC=C(CC(C)=O)N2N=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • XLogP3: 1
  • Topological Polar Surface Area: 47.3

1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18610-100MG
1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one
1556655-88-9 95%
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¥ 2,402.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18610-250MG
1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one
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¥ 3,841.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18610-500MG
1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one
1556655-88-9 95%
500MG
¥ 6,402.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one
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¥ 9,603.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one
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¥ 28,809.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18610-100mg
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18610-500mg
1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one
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¥6397.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18610-1g
1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one
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¥9596.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18610-100.0mg
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